Cas no 4564-64-1 (Propyl 2-oxo-1h-quinoline-4-carboxylate)

• Product name: Propyl 2-oxo-1h-quinoline-4-carboxylate
• CAS No: 4564-64-1
• MF: C₁₃H₁₃NO₃
• MW: 231.24722
• CID: 1517040
• PubChem ID: 649303

Propyl 2-oxo-1h-quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Propyl 2-oxo-1h-quinoline-4-carboxylate
• propyl 2-hydroxyquinoline-4-carboxylate
• ST4061076
• 2-Hydroxy-quinoline-4-carboxylic acid propyl ester
• SMR000013626
• MLS000060373
• AC1LDK0C
• Oprea1_146253
• Oprea1_689958
• MLS000034673
• STOCK5S-46869
• propyl 2-hydroxyquinoline-4-carboxylate; ST4061076; 2-Hydroxy-quinoline-4-carboxylic acid propyl ester; SMR000013626; MLS000060373; AC1LDK0C; Oprea1_146253; Oprea1_689958; MLS000034673; STOCK5S-46869;
• AKOS001038909
• SR-01000531964
• CHEMBL1323561
• STK869313
• Z57003645
• HMS1689M18
• propyl 2-oxo-1,2-dihydro-4-quinolinecarboxylate
• DTXSID50349476
• CS-0365272
• AN-465/12944084
• HMS1783N07
• HMS2324P17
• AKOS000675847
• 39497-03-5
• SR-01000531964-1
• STK677079
• propyl 2-oxo-1,2-dihydroquinoline-4-carboxylate
• 4564-64-1

• Inchi： InChI=1S/C13H13NO3/c1-2-7-17-13(16)10-8-12(15)14-11-6-4-3-5-9(10)11/h3-6,8H,2,7H2,1H3,(H,14,15)
• InChI Key： FPPDXHVBLMXLFC-UHFFFAOYSA-N
• SMILES： CCCOC(=O)C1=CC(=O)NC2=CC=CC=C21

Computed Properties

• Exact Mass: 231.08959
• Monoisotopic Mass: 231.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.212
• Boiling Point: 428.4°C at 760 mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.56
• PSA: 55.4